4-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine

• IUPAC Name: 4-[1-[(2-fluorophenyl)methyl]benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine
• InChI: InChI=1S/C16H12FN5O/c17-11-6-2-1-5-10(11)9-22-13-8-4-3-7-12(13)19-16(22)14-15(18)21-23-20-14/h1-8H,9H2,(H2,18,21)
• InChI Key: KKRITRGZHRKHJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C3=CC=CC=C3N=C2C4=NON=C4N)F
• Molecular Formula: C16H12FN5O
• Molecular Weight: 309.30 g/mol

Description

The compound “4-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine” is a complex organic molecule that contains several functional groups, including a benzimidazole ring, a fluorobenzyl group, and an oxadiazole ring. These functional groups are often found in biologically active molecules, suggesting that this compound may have potential applications in medicinal chemistry.

Synthesis Analysis

The synthesis of similar compounds often involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. Modifications in the position 2 and 5 of the molecule provide a number of active drugs.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups. The benzimidazole and oxadiazole rings are aromatic heterocycles, which could contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on its functional groups. For example, the benzimidazole ring might undergo electrophilic substitution reactions, while the fluorobenzyl group could be involved in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the fluorobenzyl group could increase the compound’s lipophilicity, potentially affecting its solubility and distribution in biological systems.

Future Directions

Given the presence of several functional groups that are often found in biologically active molecules, this compound could be of interest for future research in medicinal chemistry. Further studies could explore its potential therapeutic applications, its mechanism of action, and its safety profile.